![molecular formula C12H15NO4 B6645920 3-(4-Methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid](/img/structure/B6645920.png)
3-(4-Methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid
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Overview
Description
3-(4-Methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid, also known as MMOP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is a member of the oxopropanoic acid family, which is known for its diverse range of biological activities. MMOP has been shown to possess unique properties that make it a promising candidate for various research applications.
Mechanism of Action
The exact mechanism of action for 3-(4-Methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid is not fully understood, but it is believed to act as a competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in the regulation of synaptic plasticity, learning, and memory, making it a crucial target for research.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of NMDA receptors, leading to a decrease in glutamate-induced excitotoxicity. Additionally, this compound has been shown to enhance the release of certain neurotransmitters, including dopamine and acetylcholine, in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-Methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid in lab experiments is its high specificity for NMDA receptors. This allows researchers to study the effects of NMDA receptor modulation on various biological processes. However, one limitation of using this compound is its potential toxicity at high concentrations, which can limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research involving 3-(4-Methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid. One area of interest is the development of this compound derivatives with improved pharmacological properties, such as increased potency and selectivity. Additionally, this compound has been studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease and schizophrenia. Further research is needed to fully understand the potential benefits and limitations of this compound in these contexts.
In conclusion, this compound is a promising molecule that has been extensively studied for its potential applications in scientific research. Its high specificity for NMDA receptors and unique biochemical and physiological effects make it a valuable tool for studying the mechanisms of synaptic transmission and plasticity. However, further research is needed to fully understand the potential benefits and limitations of this compound in various contexts.
Synthesis Methods
3-(4-Methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid can be synthesized using a variety of methods, including the reaction of 4-methoxy-2-methylaniline with ethyl acetoacetate, followed by acid-catalyzed hydrolysis and decarboxylation. This method yields a high purity product that can be further purified using recrystallization.
Scientific Research Applications
3-(4-Methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and neuroscience. This molecule has been shown to have a high affinity for certain receptors in the brain, making it a valuable tool for studying the mechanisms of synaptic transmission and plasticity.
Properties
IUPAC Name |
3-(4-methoxy-2-methylanilino)-2-methyl-3-oxopropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-7-6-9(17-3)4-5-10(7)13-11(14)8(2)12(15)16/h4-6,8H,1-3H3,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGZLZNLOXZXURW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=O)C(C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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